Cas no 1219805-96-5 (Cyclohexanamine-D11)

• Product Name: Cyclohexanamine-D11
• CAS No: 1219805-96-5
• MF: C₆H₁₃N
• MW: 110.241900205612
• CID: 1065768
• Update Time: 2025-06-13

Cyclohexanamine-D11 Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl-d11-amine
• Cyclohexanamine-D11
• CID 129887324
• Cyclohexan-1,2,2,3,3,4,4,5,5,6,6-d11-aMine
• Cyclohexylamine-D11

• Inchi： 1S/C6H13N/c7-6-4-2-1-3-5-6/h6H,1-5,7H2/i1D2,2D2,3D2,4D2,5D2,6D
• InChI Key： PAFZNILMFXTMIY-KAFHOZLVSA-N
• SMILES： NC1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Experimental Properties

• Solubility: soluble in DMSO, Methanol

Additional information on Cyclohexanamine-D11

Comprehensive Guide to Cyclohexanamine-D11 (CAS No. 1219805-96-5): Properties, Applications, and Industry Insights

Cyclohexanamine-D11 (CAS No. 1219805-96-5) is a deuterated analog of cyclohexylamine, a compound widely utilized in pharmaceutical research, agrochemical development, and analytical chemistry. With 11 deuterium atoms replacing hydrogen, this isotopically labeled variant offers unique advantages in mass spectrometry, nuclear magnetic resonance (NMR) studies, and metabolic pathway tracing. Its stability and isotopic purity make it indispensable for researchers investigating molecular interactions, drug metabolism, and environmental degradation pathways.

The growing demand for deuterated compounds like Cyclohexanamine-D11 is driven by advancements in precision medicine and green chemistry. Researchers frequently search for terms such as "deuterated amine applications", "isotopic labeling techniques", and "CAS 1219805-96-5 supplier", reflecting the compound's relevance in cutting-edge scientific workflows. Its role in quantitative analysis and kinetic isotope effect (KIE) studies further underscores its value in modern laboratories.

From a synthetic perspective, Cyclohexanamine-D11 is produced through catalytic deuterium exchange or specialized reduction methods, ensuring high isotopic enrichment (>98%). This level of purity is critical for minimizing background noise in LC-MS/MS assays and proteomics research. Recent publications highlight its use in biomarker discovery and environmental fate studies, particularly in tracking amine-containing pollutants.

Industry trends show increasing interest in sustainable deuterium labeling, with Cyclohexanamine-D11 serving as a model for eco-friendly isotopic synthesis. FAQs like "How to store deuterated amines?" and "Cyclohexanamine-D11 solubility data" dominate technical forums, indicating user focus on practical handling parameters. The compound's compatibility with aqueous and organic solvents expands its utility across diverse experimental conditions.

Regulatory compliance for Cyclohexanamine-D11 aligns with standard laboratory chemical guidelines, with emphasis on proper ventilation and chemical compatibility protocols. Analytical certificates typically include details on residual solvents, isotopic distribution, and chromatographic purity—key metrics for quality assurance in GMP environments.

Emerging applications in PET tracer development and stable isotope probing (SIP) position Cyclohexanamine-D11 as a versatile tool for multidisciplinary research. Its molecular structure (C6D11NH2) enables precise tracking of amine groups in complex biological systems, addressing common search queries like "deuterated internal standards for amines" and "1219805-96-5 spectral data".

For procurement specialists, understanding batch-to-batch consistency and supply chain transparency is crucial when sourcing CAS 1219805-96-5. Reputable suppliers provide COA (Certificate of Analysis) documentation with parameters such as 1H-NMR deuterium incorporation and HPLC purity profiles to ensure research reproducibility.

The future outlook for Cyclohexanamine-D11 remains robust, particularly in pharmacokinetic modeling and environmental toxicology. Innovations in continuous-flow deuteration may further enhance its accessibility, while AI-driven retrosynthetic analysis could unlock novel preparation routes. This aligns with the broader scientific community's push toward automated isotopic labeling platforms.